N-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]benzamide

• IUPAC Name: N-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]benzamide
• InChI: InChI=1S/C19H20N2O2/c22-18(12-13-20-19(23)16-8-2-1-3-9-16)21-14-6-10-15-7-4-5-11-17(15)21/h1-5,7-9,11H,6,10,12-14H2,(H,20,23)
• InChI Key: KIZVCFXEMJGDCS-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC=CC=C2N(C1)C(=O)CCNC(=O)C3=CC=CC=C3
• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol

Description

N-[3-(3,4-dihydro-2H-quinolin-1-yl)-3-oxopropyl]benzamide, commonly known as QNZ, is a chemical compound that has gained significant interest in scientific research due to its potential therapeutic applications. QNZ is a small molecule inhibitor of nuclear factor kappa B (NF-κB), a transcription factor that plays a critical role in regulating immune and inflammatory responses. In

Mechanism of Action

QNZ exerts its pharmacological effects by inhibiting the activation of NF-κB, a transcription factor that regulates the expression of genes involved in immune and inflammatory responses. NF-κB is activated by various stimuli, including cytokines, bacterial and viral products, and stress signals. Upon activation, NF-κB translocates to the nucleus and binds to specific DNA sequences, resulting in the transcription of target genes. QNZ inhibits NF-κB activation by blocking the phosphorylation and degradation of its inhibitor, IκBα, which prevents the translocation of NF-κB to the nucleus.
Biochemical and Physiological Effects
QNZ has been shown to have several biochemical and physiological effects in vitro and in vivo. In cancer cells, QNZ induces apoptosis by activating caspase-3 and caspase-8 and downregulating anti-apoptotic proteins. QNZ also inhibits tumor angiogenesis by suppressing the expression of vascular endothelial growth factor (VEGF) and its receptor, VEGFR-2. In autoimmune disorders, QNZ suppresses the production of pro-inflammatory cytokines, including interleukin-1β (IL-1β), interleukin-6 (IL-6), and tumor necrosis factor-alpha (TNF-α), by inhibiting NF-κB activation. In inflammatory diseases, QNZ reduces inflammation and tissue damage by inhibiting the expression of pro-inflammatory genes, including cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS).

Advantages and Limitations for Lab Experiments

QNZ has several advantages for lab experiments, including its small molecular size, high solubility in water, and low toxicity. QNZ can be easily synthesized and purified, and its purity can be confirmed by HPLC analysis. However, QNZ has some limitations for lab experiments, including its instability in aqueous solutions and its potential to interact with other proteins and enzymes. QNZ should be stored at -20°C and protected from light to prevent degradation.

Future Directions

There are several future directions for the scientific research of QNZ. One potential area of research is the development of QNZ-based therapeutics for cancer and autoimmune disorders. QNZ can be used as a lead compound for the development of more potent and selective NF-κB inhibitors. Another potential area of research is the identification of biomarkers for QNZ response in cancer and autoimmune disorders. Biomarkers can be used to predict patient response to QNZ-based therapies and to monitor treatment efficacy. Additionally, the combination of QNZ with other anti-cancer and anti-inflammatory agents may enhance therapeutic efficacy and reduce toxicity.

Synthesis Methods

The synthesis of QNZ involves a multi-step process that begins with the reaction of 3-acetyl-4-hydroxyquinoline with 3-bromopropionic acid to form the intermediate product, 3-(3-bromopropionyl)-4-hydroxyquinoline. The intermediate is then reacted with 4-aminobenzamide in the presence of a base to yield QNZ. The purity of the final product is typically confirmed by high-performance liquid chromatography (HPLC) analysis.

Scientific Research Applications

QNZ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. In cancer research, QNZ has been shown to inhibit the growth and proliferation of cancer cells by inducing apoptosis and suppressing tumor angiogenesis. In autoimmune disorders, QNZ has been shown to suppress the production of pro-inflammatory cytokines and reduce disease severity in animal models. In inflammatory diseases, QNZ has been shown to reduce inflammation and tissue damage by inhibiting NF-κB activation.